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4-Vinylphenol, also known as P-hydroxystyrene, belongs to the class of organic compounds known as styrenes. These are organic compounds containing an ethenylbenzene moiety. 4-Vinylphenol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 4-Vinylphenol exists in all eukaryotes, ranging from yeast to humans. 4-Vinylphenol participates in a number of enzymatic reactions. In particular, 4-vinylphenol can be biosynthesized from styrene. 4-Vinylphenol can also be converted into 4-vinylphenol sulfate. 4-Vinylphenol is a sweet, almond shell, and chemical tasting compound that can be found in a number of food items such as corn, beer, highbush blueberry, and tea. This makes 4-vinylphenol a potential biomarker for the consumption of these food products.
4-hydroxystyrene is a member of the class of phenols that is styrene carrying a ...